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Bitipazone Bitipazone
Brand Name: Vulcanchem
CAS No.: 13456-08-1
VCID: VC0089074
InChI: InChI=1S/C20H38N8S2/c1-17(23-25-19(29)21-9-15-27-11-5-3-6-12-27)18(2)24-26-20(30)22-10-16-28-13-7-4-8-14-28/h3-16H2,1-2H3,(H2,21,25,29)(H2,22,26,30)/b23-17+,24-18+
SMILES: CC(=NNC(=S)NCCN1CCCCC1)C(=NNC(=S)NCCN2CCCCC2)C
Molecular Formula: C20H38N8S2
Molecular Weight: 454.7 g/mol

Bitipazone

CAS No.: 13456-08-1

Main Products

VCID: VC0089074

Molecular Formula: C20H38N8S2

Molecular Weight: 454.7 g/mol

Bitipazone - 13456-08-1

CAS No. 13456-08-1
Product Name Bitipazone
Molecular Formula C20H38N8S2
Molecular Weight 454.7 g/mol
IUPAC Name 1-(2-piperidin-1-ylethyl)-3-[(E)-[(3E)-3-(2-piperidin-1-ylethylcarbamothioylhydrazinylidene)butan-2-ylidene]amino]thiourea
Standard InChI InChI=1S/C20H38N8S2/c1-17(23-25-19(29)21-9-15-27-11-5-3-6-12-27)18(2)24-26-20(30)22-10-16-28-13-7-4-8-14-28/h3-16H2,1-2H3,(H2,21,25,29)(H2,22,26,30)/b23-17+,24-18+
Standard InChIKey RFZXOOKXYRDPOR-GJHDBBOXSA-N
Isomeric SMILES C/C(=N\NC(=S)NCCN1CCCCC1)/C(=N/NC(=S)NCCN2CCCCC2)/C
SMILES CC(=NNC(=S)NCCN1CCCCC1)C(=NNC(=S)NCCN2CCCCC2)C
Canonical SMILES CC(=NNC(=S)NCCN1CCCCC1)C(=NNC(=S)NCCN2CCCCC2)C
Synonyms Bitipazone
PubChem Compound 9573679
Last Modified Nov 11 2021
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